3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-(2-aminoethyl)-1-benzylpyrrolidin-3-ol
• InChI: InChI=1S/C13H20N2O/c14-8-6-13(16)7-9-15(11-13)10-12-4-2-1-3-5-12/h1-5,16H,6-11,14H2
• InChI Key: LFZGRYQKJFEKSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CCN)O)CC2=CC=CC=C2

Description

3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol is a pyrrolidine derivative featuring a benzyl group at the 1-position, a hydroxyl group at the 3-position, and a 2-aminoethyl side chain. This structure combines aromatic, hydroxyl, and amine functionalities, making it a versatile scaffold for pharmaceutical and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors such as amino acids or other nitrogen-containing compounds.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl halides.

Addition of the Aminoethyl Group: The aminoethyl group can be added through reductive amination or other suitable methods involving the reaction of ethylenediamine with the pyrrolidine ring.

Industrial Production Methods

Industrial production of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or aminoethyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides for nucleophilic substitution.

Major Products Formed

Oxidation: Oxidized derivatives of the pyrrolidine ring.

Reduction: Reduced forms of the compound with altered functional groups.

Substitution: Substituted derivatives with different functional groups replacing the original ones.

Scientific Research Applications

3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to receptors or enzymes, altering their activity.

Pathways Involved: It can modulate signaling pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

1-(2-Aminoethyl)pyrrolidin-3-ol (CAS 857637-07-1)

Structural Differences : Lacks the benzyl group at the 1-position of the pyrrolidine ring.
Molecular Formula : C₆H₁₄N₂O | Molecular Weight : 130.19 | Boiling Point : 245°C .
Implications :

• Reduced lipophilicity due to the absence of the benzyl group.
• Lower molecular weight may enhance solubility in polar solvents.
• Likely diminished receptor-binding affinity in aromatic-dependent biological systems compared to the benzylated analog.

3-(Aminomethyl)-1-benzylpyrrolidin-3-ol (CAS 125033-36-5)

Structural Differences: Substitutes the 2-aminoethyl side chain with a shorter aminomethyl (CH₂NH₂) group. Molecular Formula: C₁₂H₁₈N₂O | Molecular Weight: 206.28 . Implications:

• Higher molecular weight due to the benzyl group, similar to the target compound.
• The aminomethyl group may lower basicity compared to the primary amine in 3-(2-aminoethyl)-1-benzylpyrrolidin-3-ol.

(S)-1-(2-Aminophenyl)pyrrolidin-3-ol (CAS 20049-03-0)

Structural Differences: Replaces the benzyl group with a 2-aminophenyl substituent. Molecular Formula: C₁₀H₁₄N₂O | Molecular Weight: 178.23 . Implications:

• The aromatic amine on the phenyl ring introduces additional hydrogen-bonding capability.
• Stereochemistry (S-configuration) may confer specificity in chiral environments, such as enzyme binding.
• Increased polarity compared to the benzyl-substituted target compound, affecting solubility and distribution.

Phenylethyl-Substituted Pyrrolidin-3-ol Derivatives (Compounds 1a/1b from )

Structural Differences : Feature a phenylethyl (CH₂CH₂C₆H₅) group instead of benzyl (CH₂C₆H₅).
Implications :

• Enhanced hydrophobic interactions due to the extended aromatic side chain.
• Differences in metabolic stability due to chain length and oxidation susceptibility.

Serotonin (5-Hydroxytryptamine)

Structural Differences: Contains an indole core with a 5-hydroxy group and 2-aminoethyl side chain. Molecular Formula: C₁₀H₁₂N₂O | Molecular Weight: 176.22 . Implications:

• The indole ring enables π-π stacking in neurotransmitter receptors, unlike the pyrrolidine core of the target compound.
• Serotonin’s hydroxyl group at position 5 is critical for receptor activation, whereas the hydroxyl group in 3-(2-aminoethyl)-1-benzylpyrrolidin-3-ol is on the pyrrolidine ring.
• The benzyl group in the target compound may confer selectivity for non-serotonergic targets.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Boiling Point (°C)	Notable Properties/Applications
3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol	C₁₃H₂₀N₂O	220.31 (calc.)	1-Benzyl, 3-OH, 2-aminoethyl	N/A	High lipophilicity, potential CNS activity
1-(2-Aminoethyl)pyrrolidin-3-ol	C₆H₁₄N₂O	130.19	3-OH, 2-aminoethyl	245	Polar, likely high aqueous solubility
3-(Aminomethyl)-1-benzylpyrrolidin-3-ol	C₁₂H₁₈N₂O	206.28	1-Benzyl, 3-OH, aminomethyl	N/A	Reduced side-chain flexibility
(S)-1-(2-Aminophenyl)pyrrolidin-3-ol	C₁₀H₁₄N₂O	178.23	2-Aminophenyl, 3-OH	N/A	Chiral specificity, enhanced H-bonding
Serotonin	C₁₀H₁₂N₂O	176.22	Indole, 5-OH, 2-aminoethyl	N/A	Neurotransmitter activity

Key Research Findings and Implications

Lipophilicity and Bioavailability: The benzyl group in 3-(2-aminoethyl)-1-benzylpyrrolidin-3-ol likely enhances membrane permeability compared to non-benzylated analogs like 1-(2-aminoethyl)pyrrolidin-3-ol .

Stereochemical Influence: Chiral analogs like (S)-1-(2-aminophenyl)pyrrolidin-3-ol highlight the importance of stereochemistry in biological activity, a factor requiring investigation in the target compound .

Antiviral Potential: Phenylethyl-substituted pyrrolidin-3-ol derivatives () demonstrate antiviral activity, suggesting the target compound’s benzyl group could be optimized for similar applications .

Biological Activity

3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol, a compound with potential therapeutic applications, has garnered attention due to its unique structural properties and biological activities. This article explores its biological activity, mechanism of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol is $C_{13}H_{18}N_2O$ with a molecular weight of 222.29 g/mol. Its structure features a pyrrolidine ring substituted with an aminoethyl group and a benzyl moiety, contributing to its pharmacological properties.

Property	Value
Molecular Formula	C13H18N2O
Molecular Weight	222.29 g/mol
IUPAC Name	3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol

Pharmacological Effects

Research indicates that 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol exhibits various biological activities, including:

• Neuroprotective Effects : Studies have shown that the compound can protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases.
• Antimicrobial Activity : Preliminary data indicate that this compound may possess antimicrobial properties against certain bacterial strains, although further studies are needed to confirm these effects.
• Modulation of Neurotransmitter Systems : The compound may influence neurotransmitter levels, particularly serotonin and dopamine, which could have implications for mood disorders.

The biological activity of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol is primarily attributed to its interaction with specific receptors and enzymes in the central nervous system. It is believed to act as a modulator of neurotransmitter release and uptake, potentially through inhibition or activation of relevant pathways.

Study on Neuroprotection

A study investigated the neuroprotective effects of 3-(2-Aminoethyl)-1-benzylpyrrolidin-3-ol in a rat model of Parkinson's disease. The results demonstrated that treatment with the compound significantly reduced neuronal loss and improved motor function compared to control groups.

Antimicrobial Assessment

Another study focused on evaluating the antimicrobial activity of the compound against various pathogens. The findings revealed that at higher concentrations, it effectively inhibited the growth of certain bacteria, indicating its potential as an antimicrobial agent.